5-(2-chloro-4-methylphenyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(2-chloro-4-methylphenyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C17H15ClN2O3/c1-10-4-6-12(13(18)8-10)17-19-16(20-23-17)11-5-7-14(21-2)15(9-11)22-3/h4-9H,1-3H3
• InChI Key: VLOWCGWDFQVFIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=NC(=NO2)C3=CC(=C(C=C3)OC)OC)Cl
• Molecular Formula: C17H15ClN2O3
• Molecular Weight: 330.8 g/mol

Description

5-(2-chloro-4-methylphenyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole is a heterocyclic compound that has been extensively studied for its wide range of biological activities. This compound is also known as CDMO, and it belongs to the class of oxadiazole derivatives.

Mechanism of Action

The exact mechanism of action of 5-(2-chloro-4-methylphenyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole is not fully understood. However, it is believed that the compound exerts its biological activities by interacting with various molecular targets in the body. For example, it has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
5-(2-chloro-4-methylphenyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, induce apoptosis in cancer cells, and inhibit the growth of bacteria. The compound has also been shown to have analgesic and anticonvulsant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(2-chloro-4-methylphenyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole in lab experiments is its wide range of biological activities. This makes it a versatile compound that can be used in various research studies. However, one of the limitations of using this compound is its solubility in water. This can make it difficult to administer the compound in certain experimental settings.

Future Directions

There are several future directions for research on 5-(2-chloro-4-methylphenyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole. One area of research is the development of new analogs of the compound with improved biological activities. Another area of research is the study of the compound's potential in the treatment of other diseases such as Alzheimer's and Parkinson's. Additionally, more research is needed to fully understand the mechanism of action of the compound and its interactions with molecular targets in the body.

Synthesis Methods

The synthesis of 5-(2-chloro-4-methylphenyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole can be achieved by different methods. One of the most common methods is the reaction of 2-chloro-4-methylbenzoic acid hydrazide with 3,4-dimethoxybenzaldehyde in the presence of phosphorous oxychloride. The resulting product is then treated with sodium hydroxide to obtain the final product.

Scientific Research Applications

5-(2-chloro-4-methylphenyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole has been extensively studied for its wide range of biological activities. It has shown promising results in the treatment of various diseases such as cancer, inflammation, and bacterial infections. The compound has also been studied for its antioxidant, anticonvulsant, and analgesic properties.